Cas no 1207282-75-4 (Folic Acid-13C5)

• Product Name: Folic Acid-13C5
• CAS No: 1207282-75-4
• MF: C₁₉H₁₉N₇O₆
• MW: 446.360737085342
• CID: 1062659
• Update Time: 2025-05-19

Folic Acid-13C5 Chemical and Physical Properties

Names and Identifiers

• Folic Acid-13C5
• 2-[[4-[(2-amino-4-oxo-1H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid

• Inchi： 1S/C19H19N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,8,12,21H,5-7H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30)/i5+1,6+1,12+1,13+1,18+1
• InChI Key： OVBPIULPVIDEAO-BCTWCYHZSA-N
• SMILES： O[13C]([13CH]([13CH2][13CH2][13C](=O)O)NC(C1C=CC(=CC=1)NCC1C=NC2=C(C(NC(N)=N2)=O)N=1)=O)=O

Computed Properties

• Exact Mass: 446.15600

Experimental Properties

• PSA: 214.27000
• LogP: 0.76150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives

Additional information on Folic Acid-13C5

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1207282-75-4 and Folic Acid-13C5

In the rapidly evolving field of chemical biology and pharmaceutical research, the exploration of novel compounds and labeled analogs continues to drive innovation. This research briefing highlights the latest findings related to the compound with CAS number 1207282-75-4 and the stable isotope-labeled product Folic Acid-13C5. These substances are of significant interest due to their potential applications in drug development, metabolic studies, and diagnostic assays.

The compound 1207282-75-4 has recently garnered attention for its unique chemical properties and biological activity. Recent studies have focused on its role as a potential inhibitor of specific enzymatic pathways, particularly those involved in inflammatory responses. Preliminary data suggest that this compound exhibits high selectivity and potency, making it a promising candidate for further preclinical evaluation. Researchers are also investigating its pharmacokinetic profile and potential off-target effects to ensure its suitability for therapeutic applications.

Folic Acid-13C5, a stable isotope-labeled form of folic acid, has become an essential tool in metabolic research and tracer studies. The incorporation of carbon-13 isotopes allows for precise tracking of folate metabolism in biological systems. Recent applications of Folic Acid-13C5 include studies on folate absorption, distribution, and utilization in various tissues. These studies are particularly relevant for understanding folate-related disorders and optimizing therapeutic interventions. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), have been employed to quantify and monitor the labeled folate in complex biological matrices.

One of the key advancements in the use of Folic Acid-13C5 is its application in cancer research. Folate metabolism is often dysregulated in cancer cells, and the ability to trace folate uptake and utilization provides valuable insights into tumor biology. Recent studies have utilized Folic Acid-13C5 to investigate the efficacy of folate-targeted therapies and to identify biomarkers for early cancer detection. These findings underscore the importance of stable isotope-labeled compounds in advancing our understanding of disease mechanisms.

In addition to its research applications, Folic Acid-13C5 is also being explored for its potential in diagnostic assays. The high specificity and sensitivity of isotope-labeled folates make them ideal candidates for developing next-generation diagnostic tools. Recent work has demonstrated the utility of Folic Acid-13C5 in improving the accuracy of folate status assessments, which is critical for addressing nutritional deficiencies and related health conditions.

Looking ahead, the continued investigation of 1207282-75-4 and Folic Acid-13C5 is expected to yield further breakthroughs. For 1207282-75-4, ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties. Meanwhile, the applications of Folic Acid-13C5 are likely to expand into new areas, such as personalized medicine and advanced imaging techniques. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for patients and healthcare systems.

In conclusion, the latest research on 1207282-75-4 and Folic Acid-13C5 highlights their significant potential in chemical biology and pharmaceutical sciences. These compounds exemplify the innovative approaches being employed to address complex biological questions and develop novel therapeutic and diagnostic solutions. As the field continues to advance, staying abreast of these developments will be crucial for researchers and practitioners alike.